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Compound of Interest

Compound Name: 3-Methoxyphenol-d3

Cat. No.: B12367866

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following safety and handling information is based on data for the non-
deuterated analogue, 3-Methoxyphenol (CAS 150-19-6). The toxicological properties of 3-
Methoxyphenol-d3 (CAS 132048-77-6) have not been fully investigated. This guide should be
used as a primary reference for establishing safe laboratory practices, with the understanding
that the deuterated compound should be handled with at least the same level of caution as its
non-deuterated counterpart.

Hazard Identification and Classification

3-Methoxyphenol is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). It is crucial to understand these
hazards before handling the material.

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2][3]

H311: Toxic in contact with skin.[1][2]

H315: Causes skin irritation.

H318: Causes serious eye damage.
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e H332: Harmful if inhaled.
e H402: Harmful to aquatic life.

Signal Word: Danger

Quantitative Data Summary

The following tables summarize the key quantitative data for 3-Methoxyphenol.

Table 1: Physical and Chemical F :

Property Value Source
Molecular Formula C7Hs02
Molecular Weight 124.14 g/mol

Clear, colorless to red-brown
Appearance A

liquid
Boiling Point 113-115 °C at 5 mmHg
Melting Point <-17°C
Density 1.131 g/mL at 25 °C

_ > 112 °C (> 233.6 °F) - closed

Flash Point

cup
Refractive Index n20/D 1.552

Table 2: Toxicological Data
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Test Species Route Value Source
LD50 Rat Oral 597 mg/kg

LD50 Mouse Oral 312 mg/kg

LD50 Rat Skin 682 mg/kg

LC50 Rat Inhalation 11500 mg/m3/4H

LC50 Mouse Inhalation 11500 mg/m3/4H

Experimental Protocols and Handling Procedures

Adherence to strict experimental protocols is paramount when working with 3-Methoxyphenol-

d3.

General Handling Protocol

e Preparation:

o Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure a safety shower and eyewash station are readily accessible.

o Assemble all necessary personal protective equipment (PPE) before handling the

chemical.

» Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

o Skin Protection: Wear appropriate protective gloves (e.g., Type ABEK (EN14387)

respirator filter) and a lab coat or other protective clothing to prevent skin exposure.

o Respiratory Protection: If working outside a fume hood or if exposure limits are likely to be

exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.

e Handling:
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[e]

Avoid contact with eyes, skin, and clothing.

o

Avoid inhalation of vapor or mist.

[¢]

Do not eat, drink, or smoke in the work area.

[¢]

Wash hands thoroughly after handling.

[e]

Keep the container tightly closed when not in use.

Storage Protocol

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible substances such as bases, acid chlorides, acid anhydrides,
and oxidizing agents.

e For stock solutions, it is recommended to store at -20°C for up to one month or -80°C for up
to six months, preferably under a nitrogen atmosphere.

Spill and Leak Protocol

» Evacuation: Evacuate personnel from the immediate area.

Ventilation: Ensure adequate ventilation.

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.

Collection: Place the absorbed material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention.
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 Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. Seek medical attention if symptoms appear.

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.

Mandatory Visualizations

The following diagrams illustrate key workflows and relationships for the safe handling of 3-
Methoxyphenol-d3.

Caption: A logical workflow for the safe handling of 3-Methoxyphenol-d3.

Hazard Communication for 3-Methoxyphenol-d3

3-Methoxyphenol-d3.

Click to download full resolution via product page

Caption: Relationship between hazards and required personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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